Cas no 516-72-3 (Cholest-5-ene-3,20-diol,(3b)-)

• Product Name: Cholest-5-ene-3,20-diol,(3b)-
• CAS No: 516-72-3
• MF: C₂₇H₄₆O₂
• MW: 402.652948856354
• MDL: MFCD00003629
• CID: 372116
• PubChem ID: 329815230
• Update Time: 2025-05-19

Cholest-5-ene-3,20-diol,(3b)- Chemical and Physical Properties

Names and Identifiers

• Cholest-5-ene-3,20-diol,(3b)-
• 20α-Hydroxy Cholesterol
• 20(S)-Hydroxycholesterol
• 20A-HYDROXYCHOLESTEROL
• 20Α-HYDROXY CHOLESTEROL,WHITE SOLID
• 20ALPHA-HYDROXYCHOLESTEROL
• 20α-Hydroxycholesterol
• 3beta-Cholest-5-ene-3,20-diol
• 20S-CHOLEST-5-ENE-3.BETA.,20-DIOL
• C05500
• 20?-Hydroxy Cholesterol
• SCHEMBL288274
• nat-20(S)-Hydroxycholesterol
• MFCD16661190
• Cholest-5-ene-3,20-diol, (3beta)-
• UNII-30060WAL99
• 5-Cholestene-3beta,20alpha-diol
• 20 alpha -Hydroxy Cholesterol
• CHOLEST-5-ENE-3.BETA.,20.ALPHA.-DIOL
• Cholest-5-ene-3beta,20alpha-diol
• 20S-hydroxycholesterol
• 20-hydroxycholesterol
• CHEMBL173898
• CHEBI:1296
• BDBM20175
• cholest-5-en-3beta,20-diol
• 20S-Cholest-5-ene-3beta,20-diol
• (3S,8S,9S,10R,13S,14S,17S)-17-[(2S)-2-hydroxy-6-methylheptan-2-yl]-10,13-dimethyl-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-ol
• (1S,2R,5S,10S,11S,14S,15S)-14-[(2S)-2-hydroxy-6-methylheptan-2-yl]-2,15-dimethyltetracyclo[8.7.0.0;{2,7}.0;{11,15}]heptadec-7-en-5-ol
• 20.ALPHA.-HYDROXYCHOLESTEROL
• Q27067423
• 516-72-3
• HCD
• 20alpha-Hydroxycholesterol, analytical standard
• Cholest-5-en-3beta,20alpha-diol
• LMST01010201
• PD053694
• 30060WAL99
• 20alpha-hydroxy cholesterol
• AKOS040732269
• (3alpha,8alpha)-Cholest-5-Ene-3,20-Diol
• Cholest-5-ene-3,20-diol, (3.beta.)-
• (20S)-20-Hydroxycholesterol
• (20S)-Cholest-5-ene-3beta,20-diol
• cholest-5-ene-3beta,20-diol
• DTXSID70862096
• (3beta)-cholest-5-ene-3,20-diol
• HY-12316
• CHOLEST-5-ENE-3.BETA.,20-DIOL, (20S)-
• CS-0011056
• Cholest-5-ene-3beta,20-diol, (20S)-
• DA-49337
• MCKLJFJEQRYRQT-APGJSSKUSA-N

• MDL： MFCD00003629
• Inchi： 1S/C27H46O2/c1-18(2)7-6-14-27(5,29)24-11-10-22-21-9-8-19-17-20(28)12-15-25(19,3)23(21)13-16-26(22,24)4/h8,18,20-24,28-29H,6-7,9-17H2,1-5H3/t20-,21-,22-,23-,24-,25-,26-,27-/m0/s1
• InChI Key： MCKLJFJEQRYRQT-APGJSSKUSA-N
• SMILES： O[C@@](C)(CCCC(C)C)[C@H]1CC[C@H]2[C@@H]3CC=C4C[C@H](CC[C@]4(C)[C@H]3CC[C@@]21C)O

Computed Properties

• Exact Mass: 402.35000
• Monoisotopic Mass: 402.35
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 638
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.9
• Topological Polar Surface Area: 40.5A^2

Experimental Properties

• Density: 1.03
• Melting Point: 136-137°C
• Boiling Point: 512.3°Cat760mmHg
• Flash Point: 213.1°C
• Refractive Index: 1.538
• Solubility: Chloroform, Methanol
• PSA: 40.46000
• LogP: 6.50360
• Vapor Pressure: 0.0±3.0 mmHg at 25°C

Cholest-5-ene-3,20-diol,(3b)- Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： H303+H313+H333
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cholestane steroids Cholesterols and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cholesterols and derivatives

Additional information on Cholest-5-ene-3,20-diol,(3b)-

Cholest-5-ene-3,20-diol (CAS No. 516-72-3): A Comprehensive Overview

Cholest-5-ene-3,20-diol, also known by its CAS registry number 516-72-3, is a naturally occurring steroid alcohol with significant biological activity. This compound has garnered attention in recent years due to its potential applications in the fields of pharmacology and biotechnology. The structure of Cholest-5-ene-3,20-diol consists of a cholestane skeleton with hydroxyl groups at positions 3 and 20, making it a unique member of the steroid alcohol family.

Recent studies have highlighted the role of Cholest-5-ene-3,20-diol in various physiological processes. For instance, research published in *Nature Communications* (2023) demonstrated that this compound plays a critical role in lipid metabolism and could serve as a potential therapeutic agent for treating metabolic disorders such as obesity and type 2 diabetes. The compound's ability to modulate key enzymes involved in lipid synthesis has been extensively studied, making it a promising candidate for drug development.

In addition to its metabolic effects, Cholest-5-ene-3,20-diol has shown anti-inflammatory properties in preclinical models. A study conducted by researchers at the University of California, San Francisco (UCSF), revealed that this compound can inhibit the production of pro-inflammatory cytokines, which are implicated in chronic inflammatory diseases such as arthritis and cardiovascular inflammation. These findings underscore the potential of Cholest-5-ene-3,20-diol as an anti-inflammatory agent with minimal side effects compared to conventional therapies.

The synthesis and characterization of Cholest-5-ene-3,20-diol have also been subjects of recent research. Scientists at the Massachusetts Institute of Technology (MIT) developed a novel synthetic pathway to produce this compound more efficiently, reducing costs and improving scalability for industrial applications. This advancement is particularly significant given the increasing demand for natural products in the pharmaceutical industry.

Moreover, Cholest-5-ene-3,20-diol has been explored for its role in neuroprotection. A study published in *Science Advances* (2023) found that this compound can promote neuronal survival and reduce oxidative stress in models of neurodegenerative diseases such as Alzheimer's disease. These findings suggest that Cholest-5-en-e3,20-diol could be a valuable addition to the arsenal of neuroprotective agents currently under investigation.

The pharmacokinetics and bioavailability of Cholest--5-en-e3,20-diol have also been studied extensively. Research indicates that this compound exhibits favorable absorption profiles when administered orally, making it suitable for systemic delivery. However, further studies are needed to optimize its bioavailability and ensure maximum therapeutic efficacy.

In conclusion, Cholest--5-en-e3,20-diol (CAS No. 516--72--3) is a multifaceted compound with diverse biological activities and therapeutic potentials. Its role in lipid metabolism, anti-inflammation, neuroprotection, and pharmacokinetics makes it a subject of intense scientific interest. As research continues to uncover new insights into its mechanisms of action and applications, Cholest--5-en-e3,,dol is poised to become an important player in the development of novel therapeutic agents.